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Compound Focus: 2-Propylhept-2-enal

CAS No.: 34880-43-8

Cat. No.: S774502

Get Quote

The table below summarizes the key identifiers for this compound, which are essential for developing an

analytical method [1] [2].

Property Value

CAS Registry Number 64935-37-1 [1]

Molecular Formula C10H18O [1]

Molecular Weight 154.25 g/mol [2]

IUPAC Name (E)-2-Propylhept-2-enal [1]

Density (Calc.) 0.837 g/cm³ [2]

Boiling Point (Calc.) 224.3 °C at 760 mmHg [2]

Flash Point (Calc.) 66.8 °C [2]
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Without a pre-existing validated method, you would need to develop one. The following workflow diagrams

the key steps in this process, from column selection to method validation.

Develop GC Method for
2-Propylhept-2-enal

1. Column Selection

2. Conditions Optimization Consider mid-polarity columns.
Example: DB-624 (30 m x 0.53 mm ID, 3 µm film)

3. Sample Preparation

Optimize:
• Oven Temp. Program

• Carrier Gas Flow
• Injector/Detector Temp.

4. Method Validation
Select appropriate diluent.

Consider headspace sampling
for complex matrices.

Validate parameters:
Precision, Linearity, LOD/LOQ,

Accuracy, Robustness

Click to download full resolution via product page

Figure 1. A workflow for developing and validating a gas chromatography method.

Based on general GC principles and a method for residual solvents [3], here are specific considerations for

each step:
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1. Column Selection: A mid-polarity column is versatile for separating a wide range of volatile

organic compounds. The DB-624 column is a robust choice for this application [3].
2. Conditions Optimization: You will need to experimentally determine the ideal temperature

program. A method for other volatiles uses a gradient program starting at 40°C, which is a good
starting point for method development [3].

3. Sample Preparation: If your sample is a pure liquid, dilution with a suitable solvent may suffice.
For complex matrices, headspace sampling is advantageous as it introduces a cleaner vapor

sample into the GC, protecting the instrument and column [3].
4. Method Validation: The method must be rigorously validated. Parameters to assess include

precision (repeatability), linearity (over a specified range), LOD/LOQ (sensitivity), accuracy (via
spike recovery), and robustness (to deliberate parameter changes) [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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